Cas no 474-84-0 ((+)-estrone)

• Product Name: (+)-estrone
• CAS No: 474-84-0
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 2081314
• Update Time: 2025-03-26

(+)-estrone Chemical and Physical Properties

Names and Identifiers

• (+)-estrone
• 3-hydroxy-estra-1,3,5(10)-trien-17-one
• estra-1,3,5(10)-trien-3-ol-17-one
• estrone
• folliculine
• Oestron
• oestrone
• ovex
• premarin
• (13α)-3-Hydroxyestra-1,3,5(10)-trien-17-one
• Lumiestrone
• Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (13α)-

• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3
• InChI Key： DNXHEGUUPJUMQT-UHFFFAOYSA-N
• SMILES： CC12C(=O)CCC1C1CCC3C(C1CC2)=CC=C(O)C=3

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Melting Point: 262-264 °C
• Boiling Point: 445.2±45.0 °C(Predicted)
• pka: 10.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives